Cas no 1052420-48-0 (5-Tert-butyl-4-morpholin-4-ylmethyl-furan-2-carboxylic acid hydrochloride)

• Product Name: 5-Tert-butyl-4-morpholin-4-ylmethyl-furan-2-carboxylic acid hydrochloride
• CAS No: 1052420-48-0
• MF: C₁₄H₂₂ClNO₄
• MW: 303.78178358078
• CID: 4678961
• PubChem ID: 2943191
• Update Time: 2025-06-11

5-Tert-butyl-4-morpholin-4-ylmethyl-furan-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-TERT-BUTYL-4-MORPHOLIN-4-YLMETHYL-FURAN-2-CARBOXYLIC ACID HYDROCHLORIDE
• 5-tert-butyl-4-(morpholin-4-ylmethyl)furan-2-carboxylic acid hydrochloride
• MLS000123664
• SMR000124255
• 5-tert-Butyl-4-morpholin-4-ylmethyl-furan-2-carboxylic acid; hydrochloride
• CHEMBL1523269
• 5-tert-Butyl-4-morpholin-4-ylmethyl-furan-2-carboxylic acid
• 1052420-48-0
• AKOS015847394
• 5-tert-butyl-4-(morpholin-4-ylmethyl)furan-2-carboxylic acid;hydrochloride
• 5-Tert-butyl-4-morpholin-4-ylmethyl-furan-2-carboxylic acid hydrochloride

• Inchi： 1S/C14H21NO4.ClH/c1-14(2,3)12-10(8-11(19-12)13(16)17)9-15-4-6-18-7-5-15;/h8H,4-7,9H2,1-3H3,(H,16,17);1H
• InChI Key： WEPJVPMXZNYWAG-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(=O)O)=CC(=C1C(C)(C)C)CN1CCOCC1

Computed Properties

• Exact Mass: 303.1237359g/mol
• Monoisotopic Mass: 303.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9

Additional information on 5-Tert-butyl-4-morpholin-4-ylmethyl-furan-2-carboxylic acid hydrochloride

Research Brief on 5-Tert-butyl-4-morpholin-4-ylmethyl-furan-2-carboxylic acid hydrochloride (CAS: 1052420-48-0)

5-Tert-butyl-4-morpholin-4-ylmethyl-furan-2-carboxylic acid hydrochloride (CAS: 1052420-48-0) is a chemically synthesized compound that has garnered significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its furan-carboxylic acid core substituted with tert-butyl and morpholin-4-ylmethyl groups, has been explored for its potential pharmacological properties. Recent studies have focused on its role as an intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs.

Recent literature highlights the compound's utility in the synthesis of small-molecule inhibitors targeting protein kinases, which are critical in various signaling pathways implicated in cancer and inflammatory diseases. The morpholine moiety in the structure is known to enhance solubility and bioavailability, making it a favorable scaffold for drug development. Additionally, the tert-butyl group contributes to the steric and electronic properties of the molecule, influencing its binding affinity to target proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a building block for the development of selective PI3K inhibitors. The study demonstrated that derivatives of 5-Tert-butyl-4-morpholin-4-ylmethyl-furan-2-carboxylic acid hydrochloride exhibited promising inhibitory activity against PI3Kγ, a kinase involved in immune regulation and inflammation. The findings suggest that this compound could serve as a valuable precursor for the design of next-generation anti-inflammatory agents.

Another area of research has explored the compound's role in the synthesis of PROTACs (Proteolysis Targeting Chimeras), a novel therapeutic modality that targets disease-causing proteins for degradation. A 2022 study in ACS Chemical Biology reported the successful incorporation of 5-Tert-butyl-4-morpholin-4-ylmethyl-furan-2-carboxylic acid hydrochloride into a PROTAC scaffold, leading to the degradation of a target oncoprotein in vitro. This underscores the compound's versatility in modern drug discovery approaches.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold. Future research directions may include structural modifications to improve metabolic stability and reduce off-target effects. Collaborative efforts between academic and industrial researchers will be essential to advance the therapeutic potential of this compound.

In conclusion, 5-Tert-butyl-4-morpholin-4-ylmethyl-furan-2-carboxylic acid hydrochloride (CAS: 1052420-48-0) represents a versatile and pharmacologically relevant scaffold in contemporary drug discovery. Its applications in kinase inhibitor development and PROTAC technology highlight its significance in addressing unmet medical needs. Continued research and innovation will be crucial to fully realize its potential in the clinic.